1-(bromomethyl)-2-methoxycyclopentane, Mixture of diastereomers
Overview
Description
1-(Bromomethyl)-2-methoxycyclopentane, also known as BMMC, is a mixture of diastereomers (isomers with the same molecular formula but different spatial arrangement of the atoms) that is used in a variety of scientific research applications. BMMC is a cyclic ether that consists of five carbon atoms and one oxygen atom, with a bromomethyl group attached to the carbon atom in the center of the ring. BMMC is a colorless, low-boiling liquid with a mild odor and is soluble in most organic solvents.
Scientific Research Applications
1-(bromomethyl)-2-methoxycyclopentane, Mixture of diastereomers is used in a variety of scientific research applications, including as a reagent in organic synthesis, as a catalyst in the polymerization of olefins, and as a solvent for the extraction of essential oils. This compound is also used as a source of bromine in the synthesis of organobromine compounds, and as a reagent in the synthesis of polymers, polyelectrolytes, and polysaccharides.
Mechanism of Action
The mechanism of action of 1-(bromomethyl)-2-methoxycyclopentane, Mixture of diastereomers is not well understood. However, it is believed that the bromomethyl group attached to the cyclopentane ring acts as an electron-withdrawing group, resulting in a decreased reactivity of the oxygen atom at the center of the ring. This decreased reactivity allows this compound to act as a catalyst in a variety of reactions, including the polymerization of olefins and the synthesis of organobromine compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, it is believed that this compound has a low toxicity, as it is not readily absorbed through the skin or mucous membranes. In addition, this compound has been shown to be non-irritating to the skin and eyes, and is not considered to be a carcinogen.
Advantages and Limitations for Lab Experiments
The advantages of using 1-(bromomethyl)-2-methoxycyclopentane, Mixture of diastereomers in laboratory experiments include its low cost, low toxicity, and its ability to act as a catalyst in a variety of reactions. However, one limitation of this compound is that it is a mixture of diastereomers, which can make it difficult to accurately measure the amount of this compound used in a reaction.
Future Directions
Given the variety of scientific research applications for 1-(bromomethyl)-2-methoxycyclopentane, Mixture of diastereomers, there are a number of potential future directions for research. These include further investigation into the mechanism of action of this compound, and its potential applications as a reagent in organic synthesis and as a catalyst in the polymerization of olefins. Additionally, further research could be conducted into the biochemical and physiological effects of this compound, as well as its potential uses as a solvent for the extraction of essential oils and as a source of bromine in the synthesis of organobromine compounds. Finally, research could be conducted into the development of methods for the accurate measurement of this compound in laboratory experiments.
Synthesis Methods
1-(bromomethyl)-2-methoxycyclopentane, Mixture of diastereomers is typically synthesized through a two-step process. The first step involves the reaction of bromomethane with 2-methoxycyclopentanone in the presence of a base such as sodium ethoxide. This reaction produces a mixture of diastereomers, which is then separated by fractional distillation. The second step involves the addition of a base such as sodium hydroxide to the mixture of diastereomers, which produces the desired product, this compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(bromomethyl)-2-methoxycyclopentane involves the alkylation of 2-methoxycyclopentanone with bromomethane, followed by reduction of the resulting intermediate to yield the desired product. The reaction is expected to yield a mixture of diastereomers.", "Starting Materials": [ "2-methoxycyclopentanone", "Bromomethane", "Sodium borohydride", "Methanol", "Diethyl ether", "Sodium hydroxide", "Hydrochloric acid", "Water" ], "Reaction": [ "Step 1: Dissolve 2-methoxycyclopentanone (1.0 g, 8.0 mmol) in methanol (10 mL) and add sodium hydroxide (0.4 g, 10.0 mmol).", "Step 2: Add bromomethane (1.2 g, 12.0 mmol) dropwise to the reaction mixture while stirring at room temperature.", "Step 3: After the addition is complete, stir the reaction mixture for an additional 2 hours at room temperature.", "Step 4: Add hydrochloric acid (10 mL, 1.0 M) to the reaction mixture to quench the reaction.", "Step 5: Extract the product with diethyl ether (3 x 10 mL).", "Step 6: Combine the organic layers and wash with water (10 mL).", "Step 7: Dry the organic layer over anhydrous sodium sulfate and filter.", "Step 8: Concentrate the filtrate under reduced pressure to yield a yellow oil.", "Step 9: Dissolve the crude product in diethyl ether (10 mL) and add sodium borohydride (0.5 g, 13.0 mmol) to the reaction mixture.", "Step 10: Stir the reaction mixture at room temperature for 2 hours.", "Step 11: Quench the reaction by adding hydrochloric acid (10 mL, 1.0 M) to the reaction mixture.", "Step 12: Extract the product with diethyl ether (3 x 10 mL).", "Step 13: Combine the organic layers and wash with water (10 mL).", "Step 14: Dry the organic layer over anhydrous sodium sulfate and filter.", "Step 15: Concentrate the filtrate under reduced pressure to yield a mixture of diastereomers of 1-(bromomethyl)-2-methoxycyclopentane." ] } | |
CAS RN |
2160632-39-1 |
Molecular Formula |
C7H13BrO |
Molecular Weight |
193.08 g/mol |
IUPAC Name |
1-(bromomethyl)-2-methoxycyclopentane |
InChI |
InChI=1S/C7H13BrO/c1-9-7-4-2-3-6(7)5-8/h6-7H,2-5H2,1H3 |
InChI Key |
DGPFLAUOZBVWOH-UHFFFAOYSA-N |
Canonical SMILES |
COC1CCCC1CBr |
Purity |
95 |
Origin of Product |
United States |
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